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Compound Name:
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For Researchers, Scientists, and Drug Development Professionals

Tris(hydroxymethyl)aminomethane, commonly known as Tris or Trizma, and its protonated
form, Tris-hydroxymethyl-methyl-ammonium, is an organic compound extensively used as a
biological buffer in biochemistry, molecular biology, and the pharmaceutical industry.[1][2] Its
prevalence is due to its pKa of approximately 8.1 at 25°C, which provides an effective buffering
range from pH 7.2 to 9.0, coinciding with the physiological pH of most living organisms.[1][2]
This guide provides a detailed overview of its core chemical properties, experimental protocols
for buffer preparation, and its functional mechanism.

Core Chemical and Physical Properties

Tris is a primary amine with three hydroxymethyl groups, rendering it highly soluble in water.[2]
[3] The quantitative properties of Tris and its common hydrochloride salt are summarized below
for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8782720?utm_src=pdf-interest
https://www.benchchem.com/product/b8782720?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tris
https://www.dcfinechemicals.com/en/blog/trishydroxymethylaminomethane-tris-buffer/
https://en.wikipedia.org/wiki/Tris
https://www.dcfinechemicals.com/en/blog/trishydroxymethylaminomethane-tris-buffer/
https://www.dcfinechemicals.com/en/blog/trishydroxymethylaminomethane-tris-buffer/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8336488.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8782720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Tris Base . . .
. . Tris Hydrochloride (Tris-
Property (Tris(hydroxymethyl)amino HCl)
methane)
2-Amino-2-
IUPAC Name (hydroxymethyl)propane-1,3- N/A
diol[1]

THAM, Trizma, Tromethamine, ]
Synonyms Trizma HCI
Trometamol[1][2]

Molecular Formula C4H11NOs3[4] C4H12CINOs

Molecular Weight 121.14 g/mol [4] 157.60 g/mol

oKa (at 25°C) 8.07[1] N/,.A (Acidic form of the buffer
pair)

Effective pH Range 7.1-9.1]1] 7.0-8.6

Melting Point 167-172 °C[3] N/A

Boiling Point 219-220 °C at 10 mmHg][3] N/A

Solubility in Water 678 g/L[5] Highly soluble[6]

pH (0.1M solution) 10.6[3] N/A

Note: The properties of Tris-hydroxymethyl-methyl-ammonium cation (CsH12NOs") itself are
intrinsically linked to its role as the conjugate acid of Tris base. Its molecular weight is
approximately 122.14 g/mol .[7]

Logical Relationship: The Buffering Mechanism

Tris buffer's ability to maintain a stable pH stems from the equilibrium between Tris base (a
proton acceptor) and its conjugate acid, the Tris-hydroxymethyl-methyl-ammonium ion (a
proton donor). This equilibrium allows the buffer to neutralize added acids or bases, thereby
resisting significant changes in pH.
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Caption: The equilibrium of Tris buffer resisting pH changes.

Experimental Protocols

The preparation of Tris buffer is a fundamental procedure in many laboratories. The final pH of

a Tris buffer is highly dependent on temperature, decreasing approximately 0.025-0.03 pH units
for every 1°C increase.[1][8] Therefore, it is critical to adjust the pH at the temperature at which
the buffer will be used.

This protocol outlines the steps to create a 1 Molar stock solution of Tris buffer with a pH of 8.0.

o Weigh Tris Base: Weigh 12.11 g of Tris base (MW: 121.14 g/mol ) and place it in a beaker or
Duran bottle.[9]

o Dissolve: Add 80 mL of distilled or deionized water and a magnetic stir bar. Place the
container on a magnetic stirrer to dissolve the Tris base completely.[9]

e pH Adjustment: Place a calibrated pH meter into the solution. Slowly add concentrated
Hydrochloric Acid (HCI) dropwise while monitoring the pH.[9] Be cautious, as the addition of
HCl is an exothermic reaction that will increase the solution's temperature, affecting the pH
reading.[10][11] Allow the solution to cool to the intended experimental temperature before
making the final pH adjustment.

» Final Volume: Once the target pH of 8.0 is reached, remove the pH probe and transfer the
solution to a 100 mL graduated cylinder. Add distilled water to bring the final volume to 100
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mL.[9]

 Sterilization (Optional): If required, the solution can be sterilized by autoclaving on a liquid
cycle (121°C for 20 minutes at 15 psi).[9]

This protocol describes the dilution of a stock solution to a working concentration.

« Dilution Calculation: To prepare a 10 mM solution from a 1 M stock, a 1:100 dilution is
required.

e Procedure: For a final volume of 100 mL, add 1 mL of the 1 M Tris-HCI (pH 7.4) stock
solution to 99 mL of nuclease-free water.[10] Mix thoroughly.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for preparing a Tris buffer solution from
solid Tris base.
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Caption: Workflow for preparing a Tris buffer solution.
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Applications and Considerations in Drug
Development

Tris buffer is a critical component in the pharmaceutical and biotechnology sectors.[12]

e Biopharmaceutical Formulation: It is widely used as an excipient to maintain the pH and
stability of protein-based therapeutics, such as monoclonal antibodies, recombinant proteins,
and vaccines.[2][12] It is a component of both the Moderna and Pfizer-BioNTech COVID-19
vaccines.[1]

o Purification and Analysis: Tris is a key ingredient in buffer systems for protein purification and
analytical techniques like electrophoresis (e.g., TAE and TBE buffers for nucleic acids,
Laemmli buffer for SDS-PAGE).[1][6]

» Diagnostics: The buffer is vital for developing diagnostic test kits and reagents where stable
pH is essential for assay performance.[12]

» Drug Discovery: In drug discovery, Tris buffers are used in enzyme assays and to solubilize
proteins for screening and analysis.[2][13]

Important Considerations:

o Temperature Dependence: As noted, the pH of Tris buffers is sensitive to temperature
changes.[1] This must be accounted for in experiments conducted at temperatures other
than room temperature.

o Electrode Incompatibility: Single-junction pH electrodes containing silver (e.g., Ag/AgCl)
should be avoided, as Tris can form a precipitate with silver, clogging the junction and
leading to inaccurate readings.[1][6]

e Metal lon Interaction: Tris is known to complex with some metal ions, which may interfere
with certain enzymatic reactions.[1]

e Reactivity: The primary amine in Tris can react with aldehydes, making it unsuitable for
certain biochemical applications.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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